Difluoro Atorvastatin Acetonide tert-Butyl Ester
Difluoro Atorvastatin Acetonide tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
693793-87-2
VCID:
VC0150601
InChI:
InChI=1S/C40H46F2N2O5/c1-25(2)36-35(38(46)43-30-11-9-8-10-12-30)34(26-13-17-28(41)18-14-26)37(27-15-19-29(42)20-16-27)44(36)22-21-31-23-32(48-40(6,7)47-31)24-33(45)49-39(3,4)5/h8-20,25,31-32H,21-24H2,1-7H3,(H,43,46)/t31-,32-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)NC5=CC=CC=C5
Molecular Formula:
C40H46F2N2O5
Molecular Weight:
672.814
Difluoro Atorvastatin Acetonide tert-Butyl Ester
CAS No.: 693793-87-2
Reference Standards
VCID: VC0150601
Molecular Formula: C40H46F2N2O5
Molecular Weight: 672.814
| CAS No. | 693793-87-2 |
|---|---|
| Product Name | Difluoro Atorvastatin Acetonide tert-Butyl Ester |
| Molecular Formula | C40H46F2N2O5 |
| Molecular Weight | 672.814 |
| IUPAC Name | tert-butyl 2-[(4R,6R)-6-[2-[2,3-bis(4-fluorophenyl)-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
| Standard InChI | InChI=1S/C40H46F2N2O5/c1-25(2)36-35(38(46)43-30-11-9-8-10-12-30)34(26-13-17-28(41)18-14-26)37(27-15-19-29(42)20-16-27)44(36)22-21-31-23-32(48-40(6,7)47-31)24-33(45)49-39(3,4)5/h8-20,25,31-32H,21-24H2,1-7H3,(H,43,46)/t31-,32-/m1/s1 |
| Standard InChIKey | FXOZEZIWLMWZMX-ROJLCIKYSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)NC5=CC=CC=C5 |
| Synonyms | (4R,6R)-6-[2-[2,3-Bis(4-fluorophenyl)-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-Dioxane-4-acetic Acid 1,1-Dimethylethyl Ester |
| PubChem Compound | 69891199 |
| Last Modified | Nov 11 2021 |
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